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Introduction

Cesium methanesulfonate (CsMeSO:s) is a salt widely employed in electrophysiological
studies, particularly in patch-clamp experiments.[1] Its primary function is to act as a potassium
(K+) channel blocker within the intracellular recording solution.[2][3] By replacing potassium
ions with cesium ions, which are larger and block the pore of most potassium channels,
researchers can effectively eliminate outward potassium currents.[3][4] This allows for the
isolation and study of other ionic currents, such as those mediated by voltage-gated calcium
channels or ligand-gated ion channels, with greater clarity and precision. The
methanesulfonate anion is a suitable substitute for chloride, as it is not transported by chloride
channels.[2] This application note provides detailed protocols for the preparation of Cesium
methanesulfonate stock solutions and its use in intracellular recording solutions for
electrophysiology.

Key Applications

» Voltage-Clamp Electrophysiology: Cesium-based internal solutions are ideal for voltage-
clamp recordings where the goal is to study synaptic currents or the activity of specific ion
channels without contamination from potassium currents.[5]
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« |solation of Inward Currents: By blocking outward K+* currents, CsMeSOs facilitates the
measurement of inward currents, such as those carried by calcium (Ca?*) or sodium (Na*)

ions.

o Studying G-Protein Coupled Receptor (GPCR) Modulation: Many GPCRs signal through
pathways that modulate the activity of potassium channels.[4][6] Using a cesium-based
internal solution allows researchers to investigate the direct effects of GPCR activation on
other channels without the confounding influence of modulated K+ channels.

Quantitative Data Summary

Table 1: E ies of Cesi | i

Property Value Reference
Molecular Formula CHsCs0sS [1]
Molecular Weight 228.0 g/mol [11[7]
Appearance White powder [1]8]
Melting Point 262-264 °C [1][8]
Solubility Soluble in water [11[2]

Purity >95% [1]

CAS Number 2550-61-0 [1]

Table 2: Example Concentrations of Cesium
Methanesulfonate in Internal Solutions
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Concentration (mM)

Cell Type | Application

Reference

115 In vivo whole-cell recording

117 Voltage-clamp recordings

120 Combined electrophysiology
and calcium imaging

125 Voltage-clamp recordings from
external tufted cells

17 Voltage-clamp recordings of
AMPA and NMDA currents
General whole-cell patch

130

clamp

[°]

Storage

Solution Shelf Life Notes Reference
Temperature
Solid Cesium o )
Room Indefinite (if kept ~ Store in a cool,
Methanesulfonat [1][2]
Temperature dry) dry place.
e
Aqueous Stock ) ]
) Discard if
Solution (e.g., 1 4°C Up to 1 year o 9]
precipitate forms.
M)
) Thaw before use
Final Internal _ _
) and filter. Avoid
Solution -20°C Up to 1 month [2][9]
) repeated freeze-
(aliquoted)

thaw cycles.

Experimental Protocols
Protocol for Preparing a 1 M Cesium Methanesulfonate

Stock Solution
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Materials:

¢ Cesium methanesulfonate (CsMeSOs) powder

» Nuclease-free water (e.g., Milli-Q or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Calibrated balance

e Magnetic stirrer and stir bar

 Sterile syringe filters (0.2 um pore size)

» Sterile storage tubes (e.g., 1.5 mL or 2 mL microcentrifuge tubes)
Procedure:

o Calculate the required mass of Cesium methanesulfonate. To prepare 10 mLofa 1 M
stock solution, you will need:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =1 mol/L x 0.010 L x 228.0 g/mol =2.28 g

» Weigh the Cesium methanesulfonate powder accurately using a calibrated balance and
transfer it to a sterile conical tube.

e Add nuclease-free water to approximately 80% of the final volume (e.g., 8 mL for a 10 mL
final volume).

» Dissolve the powder by placing a sterile magnetic stir bar in the tube and placing it on a
magnetic stirrer. Stir until the powder is completely dissolved. Cesium methanesulfonate is
readily soluble in water.

o Adjust the final volume by adding nuclease-free water to reach the desired final volume (e.g.,
10 mL).
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 Sterile filter the solution using a 0.2 um syringe filter into a new sterile conical tube. This step
is crucial to remove any potential microbial contamination.

 Aliquot the stock solution into smaller, single-use volumes (e.g., 500 pL or 1 mL) in sterile
microcentrifuge tubes.

» Store the aliquots at 4°C for long-term storage (up to one year).

Protocol for Preparing a Cesium-Based Internal Solution
for Patch-Clamp Electrophysiology

This protocol provides an example of a typical cesium-based internal solution. The final
concentrations of components may need to be adjusted based on the specific experimental
requirements.

Final Concentrations:

115 mM Cesium methanesulfonate

10 mM HEPES

10 mM EGTA

2.5 mM MgClz

4 mM Na2ATP

0.4 mM NaGTP

10 mM Sodium Phosphocreatine
Procedure:

o Prepare individual stock solutions of each component (e.g., 1 M HEPES, 0.5 M EGTA, 1 M
MgClz, 0.5 M Naz2ATP, 0.1 M NaGTP, 0.5 M Sodium Phosphocreatine).

 |In a sterile conical tube, add nuclease-free water to approximately 70% of the final desired
volume.
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Add the appropriate volume of each stock solution, including the 1 M Cesium
methanesulfonate stock, to achieve the final desired concentrations. It is recommended to
add ATP and GTP just before use, especially if the solution is not for immediate use.

Adjust the pH of the solution to 7.2-7.4 using a stock solution of Cesium Hydroxide (CsOH).
Do not use HCI, as this will alter the chloride concentration.

Measure the osmolarity of the solution using an osmometer. Adjust the osmolarity to be
slightly lower (10-20 mOsm) than the external solution (aCSF) to ensure a good seal. The
typical range for an internal solution is 290-300 mOsm. If adjustment is needed, it can be
done by adding a small amount of an osmotic agent like sucrose or by slightly adjusting the
concentration of the main salt (Cesium methanesulfonate).

Bring the solution to the final volume with nuclease-free water.

Aliquot the final internal solution into single-use tubes and store at -20°C for up to one
month.

On the day of the experiment, thaw an aliquot and filter it through a 0.2 pm syringe filter
before back-filling the patch pipette. Keep the solution on ice throughout the experiment.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Cesium methanesulfonate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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